Cas no 914638-41-8 (Benzene, 1-isothiocyanato-2-(phenylmethoxy)-)

• Product Name: Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
• CAS No: 914638-41-8
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 749070
• PubChem ID: 53740262
• Update Time: 2025-04-19

Benzene, 1-isothiocyanato-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
• 1-isothiocyanato-2-phenylmethoxybenzene
• SCHEMBL4326135
• 2-(Benzyloxy)phenyl Isothiocyanate
• SY328664
• DTXSID90706327
• 1-(Benzyloxy)-2-isothiocyanatobenzene
• 914638-41-8

• Inchi： 1S/C14H11NOS/c17-11-15-13-8-4-5-9-14(13)16-10-12-6-2-1-3-7-12/h1-9H,10H2
• InChI Key： CUBKADTWNGWBCR-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.05613515g/mol
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.7Ų